Cas no 1805424-04-7 (2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methoxypyridine)

• Product Name: 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methoxypyridine
• CAS No: 1805424-04-7
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4861277
• Update Time: 2025-08-03

2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C8H7BrClF2NO/c1-14-6-2-5(8(11)12)13-7(9)4(6)3-10/h2,8H,3H2,1H3
• InChI Key： DQJMZIDKWSDIGA-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)C(=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methoxypyridine

Introduction to 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methoxypyridine (CAS No. 1805424-04-7) and Its Emerging Applications in Chemical Biology

2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methoxypyridine, identified by the CAS number 1805424-04-7, is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their broad spectrum of biological activities and pharmacological relevance. The structural features of 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methoxypyridine, including its bromo, chloromethyl, and difluoromethyl substituents, as well as its methoxy group, contribute to its unique reactivity and potential utility in drug discovery and synthetic chemistry.

The bromo substituent at the 2-position provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are instrumental in constructing complex molecular architectures, enabling the synthesis of novel bioactive molecules. The chloromethyl group at the 3-position serves as a versatile intermediate for introducing alkyl or aryl groups through nucleophilic substitution reactions, expanding the compound’s synthetic utility. Additionally, the difluoromethyl group at the 6-position is known to enhance metabolic stability and binding affinity in drug candidates, a critical factor in optimizing pharmacokinetic profiles.

The methoxy group at the 4-position not only influences electronic properties but also provides a site for further derivatization, allowing for the exploration of diverse chemical space. These structural elements collectively make 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methoxypyridine a valuable scaffold for medicinal chemists seeking to develop innovative therapeutic agents.

In recent years, there has been growing interest in leveraging computational and experimental approaches to explore the biological potential of pyridine derivatives. Advanced computational methods, such as molecular docking and virtual screening, have been employed to identify novel interactions between 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methoxypyridine and biological targets. These studies have revealed promising activity against various disease-related pathways, including kinases, transcription factors, and enzyme systems.

One notable area of investigation involves the use of 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methoxypyridine as a precursor in the development of kinase inhibitors. Kinases are key enzymes involved in signal transduction pathways and are frequently implicated in cancer and inflammatory diseases. By modifying the pyridine core with appropriate substituents, researchers have synthesized analogs that exhibit potent inhibitory effects on specific kinases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which play a crucial role in cell proliferation and survival.

Another emerging application lies in the field of antiviral research. The structural features of 2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methoxypyridine make it an attractive candidate for designing inhibitors targeting viral proteases and polymerases. Recent studies have demonstrated that certain pyridine-based compounds can disrupt viral replication cycles by inhibiting critical enzymatic steps. The difluoromethyl group, in particular, has been shown to enhance binding affinity to viral targets, improving drug efficacy.

The chloromethyl functionality also plays a pivotal role in developing antimicrobial agents. By incorporating this group into pyridine derivatives, researchers have generated compounds with broad-spectrum antimicrobial activity against resistant bacterial strains. These findings highlight the compound’s potential as a lead structure for novel antibiotics.

Synthetic methodologies have evolved significantly to accommodate the diverse needs of medicinal chemistry. Transition-metal-catalyzed reactions have become indispensable tools for constructing complex pyridine derivatives efficiently. For example, palladium-catalyzed cross-coupling reactions allow for seamless introduction of aryl or vinyl groups at various positions on the pyridine ring. Additionally, copper-mediated reactions offer an alternative approach for functionalizing these heterocycles under mild conditions.

The integration of automation and high-throughput screening (HTS) has further accelerated the discovery process. Automated synthesis platforms enable rapid generation of large libraries of pyridine derivatives for screening against biological targets. This approach has led to the identification of several hit compounds that exhibit promising activity against disease-related proteins.

In conclusion,2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methoxypyridine (CAS No. 1805424-04-7) represents a compelling scaffold with significant potential in chemical biology and drug discovery. Its unique structural features enable diverse functionalization strategies, making it a valuable building block for developing therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic methodologies for this compound,2-Bromo-3-(chloromethyl)-6-(difluoromethyl)-4-methoxypyridine is poised to remain at the forefront of medicinal chemistry innovation.